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Compound of Interest

Compound Name: 1,2,4,5-Tetrachlorobenzene

L  Get Quote

Cat. No.: B031791

An In-depth Technical Guide to the Physical and Chemical Properties of 1,2,4,5-
Tetrachlorobenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,2,4,5-tetrachlorobenzene, tailored for researchers, scientists, and drug
development professionals. The information is presented in a structured format, including
detailed tables of quantitative data, descriptions of experimental protocols, and visualizations of

key processes.

~hemical Identi

Identifier Value

IUPAC Name 1,2,4,5-tetrachlorobenzene

Synonyms s-Tetrachlorobenzene, Benzene tetrachloride
CAS Number 95-94-3[1][2]

Molecular Formula CeH2Cl4[2]

Molecular Weight 215.89 g/mol [1][3]

INChl Key JHBKHLUZVFWLAG-UHFFFAOYSA-N[2]

Canonical SMILES

C1=C(C(=CC(=C1CI)CnCNnCl[4]
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Physical Properties

At room temperature, 1,2,4,5-tetrachlorobenzene exists as a white crystalline solid, often in

the form of flakes or needles, and has a strong, unpleasant odor.[5][6][7] It is a combustible

solid.[6][]

Tabulated Physical Properties

Property Value Reference
Melting Point 138-142 °C [2][9][10]
Boiling Point 240-246 °C [81[9][10]
Density 1.86 g/cm3 [11[2]
Vapor Pressure 0.005 mm Hg at 20 °C [1]

Water Solubility 0.5 mg/L [1]

Henry's Law Constant 1 x 1073 atm-m3/mol [1]

log Koc 2.8-6.0 [1]
Appearance White crystalline solid [5]

Odor Strong, unpleasant [2][6]

Experimental Protocols for Physical Property

Determination

A common method for determining the melting point of a crystalline solid like 1,2,4,5-

tetrachlorobenzene is the capillary tube method.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.

e Procedure:

o A small amount of finely powdered 1,2,4,5-tetrachlorobenzene is packed into a capillary

tube, sealed at one end.
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o The capillary tube is attached to a thermometer and placed in a heating bath (oil or a
metal block).

o The sample is heated slowly (approximately 1-2 °C per minute) near the expected melting
point.

o The temperature at which the solid begins to melt and the temperature at which it
completely liquefies are recorded as the melting point range. A narrow range (0.5-1 °C) is
indicative of a pure compound.

Due to its high boiling point, the Thiele tube method is suitable for determining the boiling point
of 1,2,4,5-tetrachlorobenzene.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating oil, Bunsen
burner or hot plate.

e Procedure:

o A small amount of liquid 1,2,4,5-tetrachlorobenzene (melted) is placed in a small test
tube.

o A capillary tube, sealed at one end, is inverted and placed in the test tube.

o The test tube is attached to a thermometer and immersed in the heating oil within the
Thiele tube.

o The side arm of the Thiele tube is gently heated, creating convection currents for uniform
heating.

o As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

o The heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

For hydrophobic compounds like 1,2,4,5-tetrachlorobenzene, the slow-stir method is
employed to avoid the formation of micro-emulsions.
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e Apparatus: Large glass vessel with a stopcock at the bottom, magnetic stirrer and stir bar,
temperature-controlled water bath.

e Procedure:

o

A volume of high-purity water is placed in the glass vessel.
o An excess amount of 1,2,4,5-tetrachlorobenzene is added to the water.

o The mixture is stirred slowly and continuously without creating a vortex to allow for
equilibration between the solid and agueous phases.

o The system is maintained at a constant temperature.

o At regular intervals, water samples are carefully withdrawn from the bottom of the vessel
and analyzed for the concentration of 1,2,4,5-tetrachlorobenzene using a suitable
analytical method like GC-MS.

o Equilibrium is considered reached when the concentration of the solute in the aqueous
phase remains constant over time.

Chemical Properties and Reactivity

1,2,4,5-Tetrachlorobenzene is a stable compound but can undergo certain chemical reactions.
It is incompatible with strong oxidizing agents and strong bases.[11][12] When heated to
decomposition, it emits highly toxic fumes of hydrogen chloride.[6]

Synthesis

1,2,4,5-Tetrachlorobenzene can be synthesized by the chlorination of benzene or less
chlorinated benzenes. A common laboratory and industrial method involves the electrophilic
aromatic substitution of benzene in the presence of a Lewis acid catalyst.

e Reaction: CeHs + 4Cl2 —» CesH2Cla + 4HCI

o Catalysts: Ferric chloride (FeCls) is a traditional catalyst. A combination of iodine and
antimony trichloride has also been used to improve selectivity.
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¢ General Protocol:

o

Benzene or a mixture of lower chlorinated benzenes is charged into a reactor.
o The catalyst (e.qg., ferric chloride or a mixture of iodine and antimony trichloride) is added.
o Chlorine gas is bubbled through the reaction mixture.

o The reaction temperature is controlled, typically starting at a lower temperature and
gradually increasing.

o The reaction progress is monitored by analyzing the composition of the reaction mixture.

o Upon completion, the product is isolated, often by filtration to remove the solid 1,2,4,5-
tetrachlorobenzene, followed by purification steps like washing with a solvent (e.g.,
methanol) and recrystallization.

Environmental Fate and Degradation

1,2,4,5-Tetrachlorobenzene is persistent in the environment due to its low water solubility and
volatility.[5] It strongly adsorbs to organic matter in soil and sediment.[1]

Certain microorganisms, such as Pseudomonas species, are capable of degrading 1,2,4,5-
tetrachlorobenzene under aerobic conditions.[6] The initial steps of the catabolic pathway
involve dioxygenation of the aromatic ring.[6]

12,45 L

Tricarboxylic Acid Cycle

Click to download full resolution via product page
Caption: Aerobic biodegradation pathway of 1,2,4,5-tetrachlorobenzene by Pseudomonas sp.

In the atmosphere, 1,2,4,5-tetrachlorobenzene is expected to exist primarily in the vapor
phase and can be degraded by reaction with photochemically-produced hydroxyl radicals.[6] In
aqueous solutions, it can undergo photolysis when exposed to sunlight, leading to the
formation of various degradation products, including lower chlorinated benzenes.
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Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Due to the symmetry of the molecule, the two protons are chemically equivalent,
resulting in a single peak in the *H NMR spectrum.

e 13C NMR: The spectrum will show two signals corresponding to the two types of carbon
atoms in the molecule (two carbons bonded to chlorine and hydrogen, and two carbons
bonded only to chlorine).

Infrared (IR) Spectroscopy

The IR spectrum of 1,2,4,5-tetrachlorobenzene exhibits characteristic absorption bands
corresponding to C-H stretching, C-C stretching of the aromatic ring, and C-ClI stretching
vibrations.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1,2,4,5-tetrachlorobenzene shows a characteristic
isotopic pattern for a molecule containing four chlorine atoms, with the molecular ion peak (M+)
being the most abundant.

Toxicological Profile

1,2,4,5-Tetrachlorobenzene is considered toxic.[1] Exposure can occur through inhalation,
ingestion, and skin contact.[13]

Acute and Chronic Effects

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[13] Chronic
exposure may lead to damage to the liver and kidneys.[12] Animal studies have shown that
1,2,4,5-tetrachlorobenzene can induce hepatic microsomal enzymes.

Ecotoxicity

The compound is very toxic to aquatic organisms and has the potential for bioaccumulation in
fish.[9] Its persistence and low water solubility contribute to its accumulation in the
environment.[5]
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Environmental Fate and Transport Workflow

The following diagram illustrates the key processes governing the environmental fate and

transport of 1,2,4,5-tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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